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Compound of Interest

Compound Name: 3-Bromo-5-iodopyridine

Cat. No.: B183754

Essential Guide to Handling 3-Bromo-5-
lodopyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of 3-
Bromo-5-iodopyridine (CAS No: 233770-01-9). Adherence to these guidelines is crucial for
ensuring laboratory safety, maintaining experimental integrity, and complying with regulatory
standards.

Immediate Safety and Hazard Information

3-Bromo-5-iodopyridine is a halogenated heterocyclic compound that requires careful
handling due to its potential health hazards. The primary routes of exposure are inhalation, skin
contact, and eye contact.

Hazard Classifications:

Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

Causes serious eye damage.

Serious Eye Damage H318
[1](2]
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Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Bromo-5-

iodopyridine to minimize exposure risk.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

face shield.

Protects eyes from splashes

and dust.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a

flame-retardant lab coat.

Prevents skin contact and

absorption.

Respiratory Protection

NIOSH-approved N95 dust
mask or an air-purifying

respirator.

Required if dust or aerosols
may be generated. Work
should be conducted in a

chemical fume hood.[1][2]

Footwear

Closed-toe shoes.

Prevents injuries from spills

and dropped objects.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of 3-Bromo-5-iodopyridine is essential for safety and

to maintain the integrity of the compound.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from sources of ignition and incompatible

materials such as strong oxidizing agents and strong acids.[3]

o Keep the container tightly closed.

Handling and Experimental Use
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All handling of 3-Bromo-5-iodopyridine, including weighing and transferring, should be
conducted in a certified chemical fume hood.

Use non-sparking tools and take precautionary measures against static discharge.[3]
Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.

Operational Workflow for Handling 3-Bromo-5-iodopyridine
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First Aid Procedures

Operational Workflow Diagram

In the event of exposure, follow these first-aid measures immediately.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing has
stopped, perform artificial respiration. Get

medical attention as soon as possible.

Skin Contact

Immediately wash the contaminated skin with
soap and water. Remove contaminated clothing
and wash before reuse. If irritation persists, get

medical attention.[4]

Eye Contact

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,
occasionally lifting the lower and upper lids. Get

medical attention immediately.[4]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Management

In the event of a spill, evacuate the area and follow these procedures:

hazardous waste disposal.

Wear appropriate PPE as outlined above.

For small spills, use an absorbent material like sand or vermiculite to contain the chemical.

Carefully collect the absorbed material and place it into a sealed, labeled container for

Ventilate the area and decontaminate the spill surface.
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Disposal Plan

Proper disposal of 3-Bromo-5-iodopyridine and its waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: As a halogenated organic compound, all waste containing 3-Bromo-5-
iodopyridine must be collected in a designated "Halogenated Organic Waste" container. Do
not mix with non-halogenated waste.

e Waste Collection: Collect all contaminated materials, including empty containers, used
gloves, and absorbent materials from spills, in a properly labeled and sealed hazardous
waste container.

» Professional Disposal: Arrange for the collection of the hazardous waste through a licensed
environmental waste management company.|[5]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b183754?utm_src=pdf-body
https://www.benchchem.com/product/b183754?utm_src=pdf-body
https://www.benchchem.com/product/b183754?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Selective_Suzuki_Coupling_at_the_4_Position_of_2_Bromo_4_iodopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan for 3-Bromo-5-iodopyridine
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Disposal Workflow Diagram

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

3-Bromo-5-iodopyridine is a valuable building block in organic synthesis, particularly in cross-
coupling reactions. The differential reactivity of the C-I and C-Br bonds allows for selective
functionalization. The C-1 bond is more reactive and will preferentially undergo oxidative
addition to a palladium(0) catalyst under milder conditions. The following is a representative
protocol for a selective Suzuki-Miyaura coupling at the 5-position (iodine position).
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Materials:

3-Bromo-5-iodopyridine (1.0 equivalent)

Arylboronic acid (1.2 equivalents)

[1,1'-Bis(diphenylphosphino)ferrocene]palladium(ll) dichloride (Pd(dppf)Clz) (0.03
equivalents)

Potassium carbonate (K2COs3) (2.0 equivalents)

1,4-Dioxane/Water (4:1 v/v, degassed)

Schlenk flask

Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Procedure:

Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 3-Bromo-5-
iodopyridine, the arylboronic acid, and potassium carbonate.

Establish Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or
Argon). Repeat this cycle three times.

Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst to the
flask.

Solvent Addition: Add the degassed solvent mixture to the reaction flask via syringe.

Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or
Liguid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete
within 4-16 hours.
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o Workup:

o Once the reaction is complete, cool the mixture to room temperature.

[¢]

Dilute the reaction mixture with ethyl acetate and water.

[¢]

Transfer the mixture to a separatory funnel and separate the organic layer.

[e]

Extract the aqueous layer twice with ethyl acetate.

o

Combine the organic layers and wash with brine.

 Purification:
o Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.
o Filter off the drying agent and concentrate the filtrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the pure 3-
bromo-5-arylpyridine.
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Suzuki-Miyaura Coupling Workflow
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Experimental Workflow for Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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